Cas no 1467060-94-1 (2-(4-Bromo-2-methoxyphenyl)propan-2-ol)

• Product Name: 2-(4-Bromo-2-methoxyphenyl)propan-2-ol
• CAS No: 1467060-94-1
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• MDL: MFCD28133786
• CID: 4937362
• PubChem ID: 86698701
• Update Time: 2026-02-27

2-(4-Bromo-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methoxyphenyl)propan-2-ol
• 2-(4-Bromo-2-methoxyphenyl)propan-2-ol

• MDL： MFCD28133786
• Inchi： 1S/C10H13BrO2/c1-10(2,12)8-5-4-7(11)6-9(8)13-3/h4-6,12H,1-3H3
• InChI Key： SOKDOQGEPNGAQY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-Bromo-2-methoxyphenyl)propan-2-ol

Chemical Compound CAS No.1467060-94-1: 2-(4-Bromo-2-methoxyphenyl)propan-2-ol

The chemical compound with CAS No.1467060-94-1, commonly referred to as 2-(4-Bromo-2-methoxyphenyl)propan-2-ol, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a methoxy group, and an isopropyl alcohol moiety. The combination of these functional groups makes it a versatile compound with potential applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry. The presence of the bromine atom in 2-(4-Bromo-2-methoxyphenyl)propan-2-ol contributes to its high reactivity and selectivity in various chemical reactions. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain enzymes involved in inflammatory pathways.

The methoxy group attached to the aromatic ring plays a crucial role in modulating the electronic properties of the molecule. This group enhances the compound's solubility in organic solvents, making it easier to handle during synthesis and purification processes. Additionally, the isopropyl alcohol moiety provides steric hindrance, which can be advantageous in certain catalytic reactions where regioselectivity is critical.

From a synthetic perspective, 2-(4-Bromo-2-methoxyphenyl)propan-2-ol can be prepared through a variety of methods. One common approach involves the nucleophilic substitution of a bromide intermediate with an appropriate alcohol group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies.

In terms of applications, this compound has shown promise in the development of bioactive agents. Its structure allows for further functionalization, enabling chemists to explore its potential as a building block for more complex molecules. For example, researchers have investigated its use as a precursor for synthesizing novel kinase inhibitors, which are critical targets in cancer therapy.

The physical properties of 2-(4-Bromo-2-methoxyphenyl)propan-2-ol are also worth noting. It has a melting point of approximately 55°C and a boiling point around 185°C under standard conditions. Its solubility in water is moderate, but it dissolves readily in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

From an environmental standpoint, understanding the behavior of brominated aromatic compounds like this one is essential due to their potential persistence and bioaccumulation in ecosystems. Recent studies have focused on assessing its degradation pathways under different environmental conditions. Results indicate that it undergoes slow hydrolysis under alkaline conditions but remains stable under neutral or acidic pH levels.

In conclusion, CAS No.1467060-94-1, or 2-(4-Bromo-2-methoxyphenyl)propan-2-ol, is a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique combination of functional groups and favorable physical properties positions it as an important intermediate in organic synthesis. As research continues to uncover its full potential, this compound is expected to play an increasingly significant role in both academic and industrial settings.